Cas no 1247761-76-7 (4-(2,2,2-trifluoroethyl)-1-Piperazineethanol)

4-(2,2,2-trifluoroethyl)-1-Piperazineethanol structure
1247761-76-7 structure
Product Name:4-(2,2,2-trifluoroethyl)-1-Piperazineethanol
CAS No:1247761-76-7
MF:C8H15F3N2O
MW:212.212712526321
CID:1103056
PubChem ID:60744112
Update Time:2025-04-20

4-(2,2,2-trifluoroethyl)-1-Piperazineethanol Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2,2-trifluoroethyl)-1-Piperazineethanol
    • F2197-0249
    • 2-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethan-1-ol
    • 2-(4-(2,2,2-Trifluoroethyl)piperazin-1-yl)ethanol
    • 2-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanol
    • 2-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethan-1-ol
    • SCHEMBL1098488
    • 1247761-76-7
    • AKOS009225516
    • Inchi: 1S/C8H15F3N2O/c9-8(10,11)7-13-3-1-12(2-4-13)5-6-14/h14H,1-7H2
    • InChI Key: LVNYNNXOFJLHOA-UHFFFAOYSA-N
    • SMILES: FC(CN1CCN(CCO)CC1)(F)F

Computed Properties

  • Exact Mass: 212.11364759g/mol
  • Monoisotopic Mass: 212.11364759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.7Ų
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